4-[[(Z)-3-(1-Benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid

• IUPAC Name: 4-[[(Z)-3-(1-benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C26H19N5O3/c27-14-21(25(32)29-23-10-8-19(9-11-23)26(33)34)13-22-17-31(16-18-5-2-1-3-6-18)30-24(22)20-7-4-12-28-15-20/h1-13,15,17H,16H2,(H,29,32)(H,33,34)/b21-13-
• InChI Key: PFKNTMZTKQUJRY-BKUYFWCQSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CN=CC=C3)C=C(C#N)C(=O)NC4=CC=C(C=C4)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CN=CC=C3)/C=C(/C#N)\C(=O)NC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C26H19N5O3
• Molecular Weight: 449.5 g/mol
• CAS No.: 1259227-49-0

Description

This compound is a structurally complex molecule featuring a pyrazole-pyridine core, a (Z)-configured cyanopropenoyl linker, and a terminal benzoic acid group. The pyrazole ring is substituted with a benzyl group at position 1 and a pyridine moiety at position 3, while the cyanopropenoyl group bridges the pyrazole-pyridine system to the aminobenzoic acid moiety. The benzoic acid group enhances solubility, while the cyanopropenoyl linker may contribute to binding via hydrogen bonding or π-π interactions.

Biological Activity

4-[[(Z)-3-(1-Benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid is a complex organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound consists of a benzoic acid moiety linked to an amino group, along with substituted pyridine and pyrazole rings. Its structure suggests possible interactions with various biological targets, making it a candidate for further investigation.

Structural Characteristics

The compound's structural complexity allows for diverse biological activities, particularly in inhibiting enzymes related to cancer progression. The presence of the pyrazole and pyridine rings indicates potential interactions with receptors and enzymes involved in signal transduction pathways.

Biological Activity Overview

Preliminary studies indicate that this compound exhibits significant biological activity, particularly:

• Enzyme Inhibition : It has shown potential in inhibiting cholinesterase enzymes, which are critical in neurodegenerative diseases. This suggests a possible application in treating conditions such as Alzheimer's disease.
• Anticancer Properties : Similar compounds have demonstrated anticancer activity, with some exhibiting IC50 values comparable to established chemotherapeutics like 5-Fluorouracil and doxorubicin . The compound's ability to inhibit cell proliferation in cancer lines such as MCF-7 and A549 highlights its potential as an anticancer agent.

The mechanism of action involves the compound's interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Techniques such as molecular docking and enzyme kinetics assays could be employed to elucidate its binding affinity and mechanism of action against specific biological targets.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of 4-[[(Z)-3-(1-Benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid, a comparison with structurally similar compounds is presented below:

Compound Name	Structure Features	Biological Activity	Unique Aspects
1-Benzylpyridinopyrazole	Contains pyridine and pyrazole	Potential anti-cancer activity	Lacks benzoic acid moiety
4-Aminobenzoic Acid	Simple benzoic acid derivative	Known for UV protection	No complex ring systems
Benzamide Derivatives	Amide linkage with aromatic systems	Various biological activities	Different functional groups

The unique combination of the benzoic acid core, amino group, and complex heterocyclic rings in this compound enhances its pharmacological profile compared to these analogs.

Case Studies and Research Findings

Research has highlighted the potential of 4-[[(Z)-3-(1-Benzyl-3-pyridin-3-ylpyrazol-4-yl)-2-cyanoprop-2-enoyl]amino]benzoic acid in various studies:

• Anticholinesterase Activity : In vitro studies have shown that compounds with similar structures can inhibit acetylcholinesterase (AChE), crucial for neurodegenerative disease treatment. For instance, related compounds have exhibited IC50 values ranging from 7.49 ± 0.16 µM to lower than standard drugs like donepezil .
• Antiproliferative Effects : Several synthesized derivatives have demonstrated significant growth inhibition across human cancer cell lines, with IC50 values indicating strong anticancer activity. For example, certain derivatives showed IC50 values around 0.2–1.7 µM against multiple cancer types .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

The compound’s structural analogs can be grouped into three classes based on core motifs and functional groups:

FLAP-Targeting Inhibitors (Indoles and Quinolines)

• Indole-based inhibitors (e.g., L-691,831 from ): Core structure: Indole ring. Functional groups: Radioiodinated substituents for binding studies. Key differences: Lack the pyrazole-pyridine system and cyanopropenoyl linker. Activity: FLAP binding affinity (Kd = 6 nM) correlates with leukotriene synthesis inhibition in human polymorphonuclear leukocytes .
• Quinoline-based inhibitors: Core structure: Quinoline ring. Functional groups: Varied substituents for membrane permeability. Key differences: Simpler heterocyclic systems compared to the pyrazole-pyridine core.

Thiazolidinone Derivatives (DHODH Inhibitors, )

• Examples: Compounds 42, 43, and 46. Core structure: 4-Thiazolidinone ring. Functional groups: Cyanomethylene, methoxycarbonyl, and benzoic acid substituents. Key differences: Thiazolidinone replaces pyrazole-pyridine; cyanopropenoyl linker absent. Activity: Target DHODH, a key enzyme in pyrimidine biosynthesis, with IC50 values in micromolar ranges .

FLAP Binding vs. DHODH Inhibition

• Target Compound (hypothetical): Likely inhibits FLAP due to structural similarities to indole/quinoline inhibitors. The pyrazole-pyridine core may enhance binding specificity compared to simpler heterocycles.
• Indoles/Quinolines: Direct FLAP binders with nanomolar affinity. Demonstrated correlation between FLAP binding and leukotriene synthesis inhibition .
• Thiazolidinones: Target DHODH, a distinct pathway from FLAP. Structural emphasis on thiazolidinone and cyanomethylene groups for enzyme interaction .

Role of Stereochemistry

• The (Z) -configuration of the cyanopropenoyl group in the target compound is critical for maintaining planar geometry, enabling optimal protein-ligand interactions. Similar stereochemical requirements are observed in thiazolidinone derivatives (e.g., compound 46 in ) .

Research Findings and Data Analysis

• FLAP Binding Hypothesis: The target compound’s pyrazole-pyridine system may mimic the indole/quinoline scaffolds, enabling FLAP interaction. The benzoic acid group could improve solubility without compromising binding, as seen in compound 46 () .
• Comparative Efficacy: Indoles/quinolines show proven FLAP inhibition but lack the cyanopropenoyl linker, which may enhance the target compound’s binding kinetics. Thiazolidinones exhibit DHODH inhibition but differ mechanistically; cross-reactivity studies are needed.